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Compound of Interest

Compound Name: BE 24566B

Cat. No.: B15568019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Mechanism of Action:
BE 24566B as an Endothelin Receptor Antagonist
Initial research into the compound BE 24566B reveals that it is not a beta-blocker, but rather a

fungal metabolite with a distinct mechanism of action. BE 24566B functions as an endothelin

(ET) receptor antagonist.[1][2][3] It is a polyketide isolated from Streptomyces violaceusniger

and also exhibits antibiotic properties against several bacterial strains.[1][4]

In the context of cardiovascular research, its primary interest lies in its ability to block

endothelin receptors. The endothelin system plays a crucial role in vascular tone, blood

pressure regulation, and the pathophysiology of various cardiovascular diseases. There are

two main endothelin receptor subtypes, ETA and ETB, which are involved in vasoconstriction,

vasodilation, cell proliferation, and fibrosis. BE 24566B has been shown to antagonize both

ETA and ETB receptors. This dual antagonism makes it a valuable tool for investigating the

roles of the endothelin system in cardiovascular health and disease.

Quantitative Data for BE 24566B
The following table summarizes the reported in vitro activity of BE 24566B.
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Parameter Species/System Value Reference

Endothelin Receptor

Antagonism

IC50 for ETA Receptor Not Specified 11 µM

IC50 for ETB

Receptor
Not Specified 3.9 µM

Antibacterial Activity

(MIC)

Bacillus subtilis 1.56 µg/mL

Bacillus cereus 1.56 µg/mL

Staphylococcus

aureus
1.56 µg/mL

Micrococcus luteus 1.56 µg/mL

Enterococcus faecalis 3.13 µg/mL

Streptococcus

thermophilus
3.13 µg/mL

Signaling Pathways and Experimental Workflows
Endothelin Signaling Pathway and BE 24566B Inhibition
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Cell Membrane
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In Vitro Characterization

In Vivo Evaluation

Receptor Binding Assays
(ETA and ETB)

Functional Assays
(e.g., Aortic Ring Vasoconstriction)

Cell-Based Assays
(e.g., Cardiomyocyte Hypertrophy)

Pharmacokinetics (PK)
and

Pharmacodynamics (PD)

Efficacy Models
(e.g., Hypertension, Heart Failure)

Toxicology Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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